6-Methoxy-1-(2-methoxyphenyl)-2-(1,3-thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione

• IUPAC Name: 6-methoxy-1-(2-methoxyphenyl)-2-(1,3-thiazol-2-yl)-1H-chromeno[2,3-c]pyrrole-3,9-dione
• InChI: InChI=1S/C22H16N2O5S/c1-27-12-7-8-14-16(11-12)29-20-17(19(14)25)18(13-5-3-4-6-15(13)28-2)24(21(20)26)22-23-9-10-30-22/h3-11,18H,1-2H3
• InChI Key: VTXPZSJKVKFJHE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C(=O)C3=C(O2)C(=O)N(C3C4=CC=CC=C4OC)C5=NC=CS5
• Molecular Formula: C22H16N2O5S
• Molecular Weight: 420.4 g/mol
• CAS No.: 886171-10-4

Description

6-Methoxy-1-(2-methoxyphenyl)-2-(1,3-thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is a useful research compound. Its molecular formula is C22H16N2O5S and its molecular weight is 420.44. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Derivative Formation

6-Methoxy-1-(2-methoxyphenyl)-2-(1,3-thiazol-2-yl)-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-dione is involved in various synthesis processes. The compound can be transformed into derivatives like 1-aryl-2-[ω-(dialkylamino)alkyl]-1,2-dihydrochromeno[2,3-c]pyrrole-3,9-diones, offering a range of derivatives for further exploration (Vydzhak & Panchishin, 2010). Additionally, efficient and practical synthetic procedures for libraries of diversified 1,2-dihydrochromeno[2,3-c]pyrrole-3,9-diones have been developed, demonstrating compatibility with a wide range of substituents (Vydzhak et al., 2021).

Electronic and Photophysical Properties

The compound is studied for its electronic and photophysical properties. For instance, it's used in synthesizing n-type conjugated polyelectrolytes for applications as an electron transport layer in inverted polymer solar cells, enhancing power conversion efficiency due to its electron-deficient nature and planar structure (Hu et al., 2015).

Antimicrobial and Anticancer Activities

This compound is also significant in the field of medicinal chemistry. Novel derivatives of the compound exhibit significant antioxidant and anticancer activities, showing higher efficacy compared to well-known antioxidants like ascorbic acid. These derivatives are also tested against various cancer cell lines, indicating their potential in cancer treatment (Tumosienė et al., 2020).

Optoelectronic Applications

In the field of optoelectronics, derivatives of this compound are employed in the synthesis of organic solar cells, displaying high optical absorption coefficients and promising optoelectronic properties. Such applications highlight its potential in developing novel organic optoelectronic materials (Gupta et al., 2017).